Cas no 1956366-86-1 (1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate)
1956366-86-1 structure
Product Name:1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate
CAS No:1956366-86-1
MF:C7H5BrF3NO2
MW:272.019311666489
CID:4710011
PubChem ID:73554949
Update Time:2024-11-06
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate
- AK151287
- C73727
- 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethanone;hydrate
- C7H5BrF3NO2
- 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate
- BS-15864
- CS-0161889
- MFCD28016685
- 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-one hydrate
- 1956366-86-1
-
- Inchi： 1S/C7H3BrF3NO.H2O/c8-5-2-1-4(3-12-5)6(13)7(9,10)11;/h1-3H;1H2
- InChI Key： IOQFSBONCAURNN-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)C(C(F)(F)F)=O.O
Computed Properties
- Exact Mass: 270.94558g/mol
- Monoisotopic Mass: 270.94558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250926-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 1g |
$327 | 2021-08-04 | |
| Alichem | A029195490-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 1g |
$400.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-250mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 250mg |
743CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-100mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 100mg |
360CNY | 2021-05-07 | |
| Chemenu | CM250926-250mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 250mg |
$102 | 2023-03-05 | |
| Chemenu | CM250926-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 1g |
$253 | 2023-03-05 | |
| Chemenu | CM250926-5g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 5g |
$1242 | 2023-03-05 | |
| eNovation Chemicals LLC | Y1226771-5g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 5g |
$1050 | 2024-06-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B40675-250mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate |
1956366-86-1 | 95% | 250mg |
￥496.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B40675-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate |
1956366-86-1 | 95% | 1g |
￥1240.0 | 2022-10-09 |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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